Cas no 902243-56-5 (5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 902243-56-5
• MF: C₆H₆ClN₃OS
• MW: 203.649338245392
• MDL: MFCD08744823
• CID: 3142407
• PubChem ID: 16426513
• Update Time: 2025-06-11

5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide

• MDL： MFCD08744823
• Inchi： 1S/C6H6ClN3OS/c1-12-6-9-2-3(7)4(10-6)5(8)11/h2H,1H3,(H2,8,11)
• InChI Key： BSHRLGFWSDXIJS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(N)=O)SC

Additional information on 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide

Research Brief on 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS: 902243-56-5): Recent Advances and Applications

5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS: 902243-56-5) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the role of 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide as a precursor in the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently modified to target specific kinases involved in cancer progression, such as EGFR and BRAF. The researchers employed a combination of computational modeling and high-throughput screening to identify optimal derivatives, resulting in several candidates with promising in vitro and in vivo efficacy.

Another significant advancement was reported in the field of antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated the antibacterial and antifungal properties of 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide derivatives. The findings revealed that certain modifications to the pyrimidine core enhanced the compound's ability to disrupt microbial cell wall synthesis, making it a potential candidate for combating drug-resistant pathogens. Notably, one derivative exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.

The synthetic pathways for 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This advancement is particularly relevant for industrial-scale applications, where efficiency and sustainability are critical considerations.

In conclusion, 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS: 902243-56-5) continues to be a compound of interest in chemical biology and medicinal chemistry. Its versatility as a building block for bioactive molecules, coupled with recent advancements in synthesis and application, underscores its potential in addressing unmet medical needs. Future research directions may include further exploration of its mechanism of action and the development of more potent derivatives for clinical use.